Cas no 80577-91-9 (5-(chloromethyl)thiophene-3-carbonitrile)

• Product Name: 5-(chloromethyl)thiophene-3-carbonitrile
• CAS No: 80577-91-9
• MF: C₆H₄ClNS
• MW: 157.620658874512
• CID: 5866566
• PubChem ID: 12931817
• Update Time: 2025-08-05

5-(chloromethyl)thiophene-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarbonitrile, 5-(chloromethyl)-
• EN300-1982398
• SCHEMBL21831341
• AKOS006384660
• AB72604
• 80577-91-9
• 5-(CHLOROMETHYL)THIOPHENE-3-CARBONITRILE
• 5-(chloromethyl)thiophene-3-carbonitrile

• Inchi： 1S/C6H4ClNS/c7-2-6-1-5(3-8)4-9-6/h1,4H,2H2
• InChI Key： AESOJOZBEKZFFC-UHFFFAOYSA-N
• SMILES： C1SC(CCl)=CC=1C#N

Computed Properties

• Exact Mass: 156.9752980g/mol
• Monoisotopic Mass: 156.9752980g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 139
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 52Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 266.5±25.0 °C(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds Heteroaromatic compounds
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Heteroaromatic compounds

Additional information on 5-(chloromethyl)thiophene-3-carbonitrile

Introduction to 5-(chloromethyl)thiophene-3-carbonitrile (CAS No. 80577-91-9)

5-(chloromethyl)thiophene-3-carbonitrile, identified by its Chemical Abstracts Service (CAS) number 80577-91-9, is a significant compound in the realm of organic synthesis and pharmaceutical development. This heterocyclic aromatic nitrile features a thiophene core substituted with a chloromethyl group at the 5-position and a nitrile group at the 3-position, making it a versatile intermediate for constructing more complex molecules.

The structural motif of thiophene is well-documented for its role in medicinal chemistry, particularly in the design of bioactive agents targeting various diseases. The presence of both electron-withdrawing (nitrile) and electron-donating (methyl) groups enhances the reactivity and functionalization potential of this compound, allowing for diverse synthetic pathways.

In recent years, researchers have leveraged 5-(chloromethyl)thiophene-3-carbonitrile in the development of novel therapeutic agents. Its unique scaffold has been explored in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. For instance, derivatives of this compound have shown promise in modulating tyrosine kinase activity, a key enzyme family implicated in signal transduction pathways.

The chloromethyl functionality serves as a reactive handle for further chemical modifications, enabling the introduction of amine or thiol groups through nucleophilic addition reactions. This property makes 5-(chloromethyl)thiophene-3-carbonitrile particularly valuable in constructing peptidomimetics and small-molecule inhibitors. Additionally, the nitrile group can be hydrolyzed to carboxylic acids or reduced to amides, providing additional avenues for structural diversification.

Recent advances in computational chemistry have further highlighted the utility of this compound. Molecular modeling studies indicate that 5-(chloromethyl)thiophene-3-carbonitrile can interact with biological targets through multiple binding modes, enhancing its potential as a scaffold for drug discovery. These insights have guided the design of next-generation analogs with improved pharmacokinetic profiles.

The pharmaceutical industry has also explored 5-(chloromethyl)thiophene-3-carbonitrile in the context of antiviral and antibacterial applications. Its thiophene ring is structurally analogous to several natural products known for their antimicrobial properties. By modifying its substituents, chemists have synthesized derivatives that exhibit inhibitory effects against resistant bacterial strains and viral proteases.

Synthetic methodologies for preparing 5-(chloromethyl)thiophene-3-carbonitrile have been refined to achieve high yields and purity. Traditional approaches involve nucleophilic substitution reactions on halogenated thiophenes, while modern techniques employ transition-metal-catalyzed cross-coupling reactions for greater selectivity and efficiency. These advancements have reduced production costs and improved scalability.

The environmental impact of synthesizing and handling 5-(chloromethyl)thiophene-3-carbonitrile has also been a focus of recent research. Green chemistry principles have been applied to develop solvent-free reactions and catalytic systems that minimize waste generation. Such innovations align with global efforts to promote sustainable chemical manufacturing practices.

In conclusion, 5-(chloromethyl)thiophene-3-carbonitrile (CAS No. 80577-91-9) represents a cornerstone compound in modern medicinal chemistry. Its structural features enable diverse functionalization, making it indispensable for drug discovery programs targeting cancers, inflammation, infections, and other diseases. As research continues to uncover new applications, this compound will undoubtedly remain at the forefront of pharmaceutical innovation.